Cas no 1805190-33-3 (2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride)

• Product Name: 2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride
• CAS No: 1805190-33-3
• MF: C₇H₃BrClNO₃S
• MW: 296.52561879158
• CID: 4972530
• Update Time: 2025-10-28

2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C7H3BrClNO3S/c8-5-1-4(3-10)2-6(11)7(5)14(9,12)13/h1-2,11H
• InChI Key： FAZVWCISDQKUAM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(=C1S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.6
• Topological Polar Surface Area: 86.5

Additional information on 2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride

Comprehensive Guide to 2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride (CAS No. 1805190-33-3): Properties, Applications, and Market Insights

2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride (CAS No. 1805190-33-3) is a specialized sulfonyl chloride derivative with a unique molecular structure that combines bromo, cyano, and hydroxy functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Researchers and industry professionals frequently search for "2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride uses" and "CAS 1805190-33-3 properties," reflecting growing interest in its chemical behavior and commercial potential.

The molecular formula of this compound is C₇H₃BrClNO₃S, with a molecular weight of 296.53 g/mol. Its distinctive benzenesulfonyl chloride core modified by electron-withdrawing groups (bromo and cyano) and a hydroxy substituent creates interesting reactivity patterns. Recent studies highlighted in platforms like Reaxys and SciFinder suggest potential applications in creating novel heterocyclic compounds, answering common search queries about "sulfonyl chloride reactions" and "bromo-cyano benzene derivatives."

In pharmaceutical research, 2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride serves as a key building block for biologically active molecules. Its ability to participate in nucleophilic substitution reactions (via the sulfonyl chloride group) while offering additional modification sites (through bromo and hydroxy groups) makes it valuable for structure-activity relationship studies. Patent literature reveals its use in developing potential enzyme inhibitors, addressing frequent searches about "sulfonamide drug development" and "medicinal chemistry intermediates."

The compound's physical properties include a white to off-white crystalline appearance (based on purity) with moderate solubility in polar organic solvents like dichloromethane and acetonitrile. Stability studies indicate it should be stored under inert conditions to prevent hydrolysis of the sulfonyl chloride moiety—a point often queried as "sulfonyl chloride storage conditions." Thermal analysis shows decomposition above 200°C, making it suitable for various synthetic conditions.

Industrial applications of CAS 1805190-33-3 extend to advanced material synthesis, particularly in creating functionalized polymers and coordination complexes. The bromo and cyano groups allow for subsequent cross-coupling reactions, while the hydroxy group enables hydrogen bonding interactions. This multifunctionality responds to growing market demands for "multifunctional chemical building blocks" and "high-value fine chemicals," as seen in recent chemical industry reports.

From a synthetic chemistry perspective, the compound's regioselective reactivity offers advantages in step-economical synthesis. The sulfonyl chloride group readily reacts with amines to form sulfonamides, while the bromo substituent can undergo palladium-catalyzed couplings—topics frequently searched as "bromoarene cross-coupling" and "sulfonamide formation." These properties make it valuable for constructing complex molecular architectures with fewer synthetic steps.

Market analysis indicates steady growth in demand for 2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride, particularly from contract research organizations and specialty chemical manufacturers. The global market for pharmaceutical intermediates is projected to expand at a CAGR of 6.2% (2023-2030), with compounds like this playing a crucial role. Industry searches for "specialty chemical suppliers" and "custom synthesis providers" reflect this trend, emphasizing the need for reliable sources of such high-purity intermediates.

Quality control of CAS 1805190-33-3 typically involves HPLC analysis (reverse-phase C18 columns) and 1H/13C NMR characterization. The hydroxy proton appears around δ 10-12 ppm in DMSO-d₆, while the aromatic protons show characteristic splitting patterns—information valuable to researchers querying "NMR of sulfonyl chlorides." Mass spectrometry typically shows the [M]⁺ peak at m/z 296 along with characteristic fragmentation patterns.

Environmental and handling considerations for this compound include standard precautions for reactive chemical intermediates. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (gloves, goggles) is recommended during handling—a safety aspect often searched as "chemical handling best practices." Waste disposal should follow local regulations for organic halogen compounds.

Future research directions for 2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride may explore its use in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). The compound's unique combination of substituents could enable novel supramolecular interactions, addressing emerging search trends like "MOF linker synthesis" and "click chemistry building blocks." Continued innovation in green chemistry approaches may also improve its synthetic accessibility.

In conclusion, 2-Bromo-4-cyano-6-hydroxybenzenesulfonyl chloride (CAS No. 1805190-33-3) represents a versatile chemical intermediate with growing importance across multiple scientific disciplines. Its balanced reactivity profile, commercial availability, and potential for diverse applications position it as a valuable tool for researchers investigating "multifunctional aromatic compounds" and "specialty chemical applications." As synthetic methodologies advance, this compound will likely find expanded utility in cutting-edge chemical research and industrial applications.